4-[4-(1-naphthyloxy)but-2-yn-1-yl]morpholine hydrochloride

• IUPAC Name: 4-(4-naphthalen-1-yloxybut-2-ynyl)morpholine;hydrochloride
• InChI: InChI=1S/C18H19NO2.ClH/c1-2-8-17-16(6-1)7-5-9-18(17)21-13-4-3-10-19-11-14-20-15-12-19;/h1-2,5-9H,10-15H2;1H
• InChI Key: HPTRKYDMMCEJNT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC#CCOC2=CC=CC3=CC=CC=C32.Cl
• Molecular Formula: C18H20ClNO2
• Molecular Weight: 317.8 g/mol

Description

4-[4-(1-naphthyloxy)but-2-yn-1-yl]morpholine hydrochloride is a chemical compound used in scientific research. It is a potent and selective antagonist of the dopamine D3 receptor. The compound has been studied extensively for its potential use in treating various neurological and psychiatric disorders.

Mechanism of Action

The mechanism of action of 4-[4-(1-naphthyloxy)but-2-yn-1-yl]morpholine hydrochloride involves its binding to the dopamine D3 receptor. This receptor is involved in the regulation of reward pathways in the brain, making it a potential target for the treatment of addiction and other psychiatric disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not fully understood. However, studies have shown that the compound is able to reduce drug-seeking behavior in animal models of addiction. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[4-(1-naphthyloxy)but-2-yn-1-yl]morpholine hydrochloride in lab experiments is its high selectivity for the dopamine D3 receptor. This allows for more precise targeting of this receptor, reducing the potential for off-target effects. However, one limitation of the compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 4-[4-(1-naphthyloxy)but-2-yn-1-yl]morpholine hydrochloride. One area of research is the development of more potent and selective compounds that target the dopamine D3 receptor. Another area of research is the investigation of the compound's potential use in treating other psychiatric disorders, such as bipolar disorder and post-traumatic stress disorder. Additionally, further studies are needed to fully understand the biochemical and physiological effects of the compound.

Synthesis Methods

The synthesis of 4-[4-(1-naphthyloxy)but-2-yn-1-yl]morpholine hydrochloride involves the reaction of 1-naphthol with 4-bromo-2-butyn-1-ol to form the corresponding alkene. This is then reacted with morpholine in the presence of a palladium catalyst to form the final product.

Scientific Research Applications

4-[4-(1-naphthyloxy)but-2-yn-1-yl]morpholine hydrochloride has been studied extensively for its potential use in treating various neurological and psychiatric disorders. It has been shown to be effective in reducing drug-seeking behavior in animal models of addiction. The compound has also been studied for its potential use in treating schizophrenia, depression, and anxiety disorders.